Cas no 61548-76-3 (Butanedioic acid, phenyl-, dimethyl ester, (2S)-)
61548-76-3 structure
Product Name:Butanedioic acid, phenyl-, dimethyl ester, (2S)-
CAS No:61548-76-3
MF:C12H14O4
MW:222.237164020538
CID:475286
PubChem ID:11790778
Update Time:2025-04-19
Butanedioic acid, phenyl-, dimethyl ester, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, phenyl-, dimethyl ester, (2S)-
- (S)-2-Phenylsuccinic acid dimethyl ester
- SCHEMBL1545921
- 61548-76-3
- (S)-DIMETHYL2-PHENYLSUCCINATE
- (S)-DIMETHYL 2-PHENYLSUCCINATE
- DTXSID10472875
-
- Inchi: 1S/C12H14O4/c1-15-11(13)8-10(12(14)16-2)9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3/t10-/m0/s1
- InChI Key: CGVIBFZHFCVINR-JTQLQIEISA-N
- SMILES: O(C)C([C@H](C1C=CC=CC=1)CC(=O)OC)=O
Computed Properties
- Exact Mass: 222.08922
- Monoisotopic Mass: 222.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Butanedioic acid, phenyl-, dimethyl ester, (2S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019124449-250mg |
(S)-Dimethyl 2-phenylsuccinate |
61548-76-3 | 95% | 250mg |
$200.20 | 2023-09-01 | |
| Alichem | A019124449-1g |
(S)-Dimethyl 2-phenylsuccinate |
61548-76-3 | 95% | 1g |
$473.20 | 2023-09-01 | |
| Crysdot LLC | CD12054481-1g |
(S)-Dimethyl 2-phenylsuccinate |
61548-76-3 | 97% | 1g |
$451 | 2024-07-24 |
Butanedioic acid, phenyl-, dimethyl ester, (2S)- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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